Cas no 2680809-86-1 (benzyl N-(4-fluoro-2-iodophenyl)-N-methylcarbamate)

• Product Name: benzyl N-(4-fluoro-2-iodophenyl)-N-methylcarbamate
• CAS No: 2680809-86-1
• MF: C₁₅H₁₃FINO₂
• MW: 385.17209982872
• CID: 5625756
• PubChem ID: 165924438
• Update Time: 2025-10-25

benzyl N-(4-fluoro-2-iodophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680809-86-1
• EN300-28302197
• benzyl N-(4-fluoro-2-iodophenyl)-N-methylcarbamate

• Inchi： 1S/C15H13FINO2/c1-18(14-8-7-12(16)9-13(14)17)15(19)20-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： ZDVYSVGERVZDDB-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1N(C)C(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 384.99750g/mol
• Monoisotopic Mass: 384.99750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(4-fluoro-2-iodophenyl)-N-methylcarbamate

Comprehensive Overview of Benzyl N-(4-fluoro-2-iodophenyl)-N-methylcarbamate (CAS No. 2680809-86-1)

Benzyl N-(4-fluoro-2-iodophenyl)-N-methylcarbamate (CAS No. 2680809-86-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the carbamate class, known for its versatile applications in medicinal chemistry and crop protection. The presence of both fluoro and iodo substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for halogenated carbamates like Benzyl N-(4-fluoro-2-iodophenyl)-N-methylcarbamate has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, which are pivotal in drug discovery for conditions such as cancer and neurodegenerative diseases. The compound's unique structure also aligns with the growing trend of precision agriculture, where fluoro- and iodo-substituted compounds are used to design eco-friendly pesticides.

The synthesis of Benzyl N-(4-fluoro-2-iodophenyl)-N-methylcarbamate involves multi-step organic reactions, including N-alkylation and carbamate formation. Its CAS No. 2680809-86-1 serves as a critical identifier for regulatory and commercial purposes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity and structural integrity, which are essential for reproducible research outcomes.

From an industrial perspective, Benzyl N-(4-fluoro-2-iodophenyl)-N-methylcarbamate is often discussed in the context of green chemistry. Innovations in catalytic processes and solvent-free reactions have reduced the environmental footprint of its production. This aligns with global initiatives to minimize hazardous waste in chemical manufacturing, a topic frequently searched by professionals in the field.

In the pharmaceutical sector, the compound's N-methylcarbamate moiety is a key feature explored for its enzyme inhibitory properties. For instance, it has been studied in the development of acetylcholinesterase inhibitors, which are relevant to Alzheimer's disease research. Such applications highlight its intersection with biomolecular engineering and drug design, areas of high interest in academic and industrial circles.

Another emerging application of Benzyl N-(4-fluoro-2-iodophenyl)-N-methylcarbamate is in material science, where its halogenated aromatic system contributes to the design of advanced polymers and photoactive materials. This versatility makes it a subject of patents and peer-reviewed publications, further driving its commercial relevance.

For researchers sourcing CAS No. 2680809-86-1, quality and supply chain transparency are paramount. Reputable suppliers provide detailed certificates of analysis (CoA) and safety data sheets (SDS), addressing common queries about storage conditions and handling precautions. These documents are critical for compliance with Good Laboratory Practice (GLP) and REACH regulations.

In summary, Benzyl N-(4-fluoro-2-iodophenyl)-N-methylcarbamate (CAS No. 2680809-86-1) exemplifies the convergence of chemical innovation and multidisciplinary research. Its applications span pharmaceuticals, agrochemicals, and materials science, reflecting broader trends in sustainable development and precision chemistry. As scientific inquiry advances, this compound is poised to remain a focal point in the quest for novel solutions to global challenges.